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Stability & Storage Specifications

The table below summarizes the essential quantitative data for the storage and stability of Epitalon TFA.

Property Specification

Molecular Formula C₁₆H₂₃F₃N₄O₁₁ [1] [2]

Molecular Weight 504.37 g/mol [1] [2]

Recommended Storage Sealed storage, away from moisture and light [1].

Long-Term Storage (Powder) -80°C for up to 2 years [1].

Short-Term Storage (Powder) -20°C for up to 1 year [1].

Solubility in DMSO 250 mg/mL (495.67 mM) [1].

Solubility in Water 100 mg/mL (198.27 mM) [1].

Experimental Handling & Reconstitution Protocols

Proper handling is critical for maintaining peptide integrity. Here are detailed methodologies for key

experimental procedures.
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Peptide Reconstitution

Calculations: Before reconstitution, calculate the required volume of solvent to achieve your desired
working concentration using the molecular weight (504.37 g/mol) and the solubility limits [1].

Solvent Preparation: Use newly opened, high-quality solvents. For DMSO, ensure it is anhydrous
and hygroscopic to avoid water absorption. For aqueous solutions (e.g., PBS or sterile water), use

sterile, ultra-pure water (18MΩ-cm H₂O is recommended) [1] [3].
Reconstitution: Add the solvent directly to the vial of lyophilized powder. Gently swirl or pulse vortex

the vial to dissolve the peptide. Avoid vigorous shaking to prevent peptide denaturation or foaming
[1].

Sterile Filtration: For cell culture work, filter the reconstituted solution through a 0.22 μm filter to
ensure sterility before use [4].

Stock Solution Storage

Aliquoting: Upon reconstitution, immediately aliquot the stock solution into working volumes to avoid

repeated freeze-thaw cycles [3].
Storage Conditions: Store aliquots at:

-80°C for up to 6 months [1].
-20°C for up to 1 month [1].

For short-term use, a reconstituted solution can be stored at 4°C for 2-7 days [3].
Carrier Protein: For enhanced long-term stability of dilute solutions, adding a carrier protein like

0.1% HSA or BSA is recommended [3].

Troubleshooting Common Issues

Issue Possible Cause Solution

Low solubility or
precipitate formation

Solvent quality, improper

handling

Use fresh, high-purity solvents. Gently

swirl, do not shake. Warm the solution
slightly if necessary.

Loss of biological
activity

Repeated freeze-thaw cycles,
improper storage temperature

Always aliquot stock solutions. Adhere
strictly to recommended storage

temperatures.
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Issue Possible Cause Solution

Cloudy solution after
reconstitution

Microbial contamination, non-
sterile solvent

Use sterile-filtered solvents and aseptic
technique. Filter the solution through a 0.22

μm filter.

In Vivo Administration Preparation

For animal studies, here is a standard protocol for preparing a vehicle solution for subcutaneous injection,

based on data from supplier handling instructions [1].

Protocol: Preparation for Subcutaneous Injection in Mice

This protocol yields a clear solution of ≥ 2.08 mg/mL.

Prepare Stock Solution: Dissolve Epitalon TFA in DMSO to a concentration of 20.8 mg/mL.

Mix with PEG300: Add 100 µL of the DMSO stock solution to 400 µL of PEG300. Mix evenly.
Add Surfactant: To the DMSO/PEG300 mixture, add 50 µL of Tween-80. Mix evenly.

Dilute to Final Volume: Add 450 µL of saline (0.9% sodium chloride in ddH₂O) to adjust the volume
to 1 mL. Mix thoroughly.

Final Solution: The final vehicle composition is 10% DMSO, 40% PEG300, 5% Tween-80, 45%
Saline.

The workflow for proper storage and handling is summarized in the diagram below.
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Key Considerations for Researchers

Purity and Validation: Source your Epitalon TFA from reputable suppliers that provide HPLC-
validated purity data (often ≥98%) to ensure experimental reproducibility [2].
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Salt Form Awareness: Be aware that Epitalon TFA is the trifluoroacetate salt. The TFA counterion

enhances solubility but may have cellular toxicity concerns in vivo that are not fully characterized [2].
Experimental Controls: Always include appropriate vehicle controls in your experiments, especially

when using complex solvent mixtures like the one described for in vivo administration.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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